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Compound of Interest

Compound Name: 1,8-Naphthosultone

Cat. No.: B1194518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

and purity of 1,8-Naphthosultone (CAS No. 83-31-8), a key intermediate in the synthesis of

various organic compounds, including specialized dyes, pigments, and potentially

pharmaceutical agents. This document details commercially available sources, typical purity

levels, and outlines experimental protocols for its purification and analysis.

Commercial Availability
1,8-Naphthosultone is readily available from a variety of chemical suppliers, catering to both

research and bulk manufacturing needs. The compound is typically supplied as a light orange

to yellow or green crystalline powder.[1][2]

Below is a summary of representative suppliers and their offerings. Please note that pricing is

subject to change and may vary based on the supplier, quantity, and purity grade.
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Supplier Purity
Available
Quantities

Price Range (USD)

Apurva Chemicals 98.0% Bulk quantities Contact for quote

Sigma-Aldrich 98%
Discontinued, check

for alternatives
-

TCI America >98.0% (HPLC) 5g, 25g $165.90 - $477.19

Chem-Impex ≥ 98% (HPLC) 5G $95.14

BoroPharm Inc. - 5g $325.42

ChemicalBook Varies by supplier
1g, 5g, 10g, 25g,

100g, 250g
$24 - $1,222.45

Purity and Impurities
The standard commercial purity for 1,8-Naphthosultone is typically ≥98%, with High-

Performance Liquid Chromatography (HPLC) being a common method for purity assessment.

[2][3] Potential impurities may arise from the synthetic route, which often involves the

sulfonation of naphthalene followed by subsequent reaction steps. Common impurities could

include isomers of naphthalenesulfonic acids or unreacted starting materials.

Physicochemical Properties
Property Value Reference

CAS Number 83-31-8 [1]

Molecular Formula C₁₀H₆O₃S [1]

Molecular Weight 206.22 g/mol [1]

Appearance
Light orange to yellow to green

powder or crystal
[1][2]

Melting Point Approx. 154-158 °C [1][4]
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Synthesis of 1,8-Naphthosultone
A common synthetic route to 1,8-Naphthosultone involves the diazotization of 8-

aminonaphthalene-1-sulfonic acid (peri acid), followed by hydrolysis. This process transforms

the amino group into a hydroxyl group, which then undergoes intramolecular cyclization to form

the sultone.

Workflow for the Synthesis of 1,8-Naphthosultone:

Step 1: Diazotization

Step 2: Hydrolysis and Cyclization

Step 3: Purification

8-Aminonaphthalene-1-sulfonic acid

Naphthalene-1-sulfonic acid-8-diazonium salt

  NaNO2, HCl, 0-5 °C

Sodium Nitrite Hydrochloric Acid

Crude 1,8-Naphthosultone

  H2O, Heat

Water

Pure 1,8-Naphthosultone

  Recrystallization

Recrystallization Solvent

Click to download full resolution via product page

Caption: Synthetic workflow for 1,8-Naphthosultone.

Purification by Recrystallization
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Recrystallization is a standard method for purifying crude 1,8-Naphthosultone. The choice of

solvent is critical for achieving high purity and yield. A suitable solvent should dissolve the

compound well at elevated temperatures but poorly at lower temperatures.

General Recrystallization Protocol:

Solvent Selection: While specific solvent systems for 1,8-Naphthosultone are not widely

published, common solvents for recrystallizing moderately polar organic compounds include

ethanol, acetone, or mixtures such as ethanol/water or acetone/hexane.[5][6][7] A systematic

approach to test the solubility of 1,8-Naphthosultone in various solvents at different

temperatures is recommended to identify the optimal system.

Dissolution: Dissolve the crude 1,8-Naphthosultone in a minimal amount of the chosen

boiling solvent to form a saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to

remove them.

Crystallization: Allow the hot solution to cool slowly and undisturbed to room temperature,

followed by further cooling in an ice bath to induce crystallization.

Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of the cold recrystallization solvent to

remove any remaining soluble impurities.

Drying: Dry the purified crystals under vacuum to remove residual solvent.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
A reversed-phase HPLC method is suitable for determining the purity of 1,8-Naphthosultone.

The following is a representative, though not definitively validated, method based on the

analysis of similar naphthalene derivatives.[8][9] Method development and validation would be

required for a specific application.

Illustrative HPLC Method Parameters:
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Parameter Value

Column
C18 reversed-phase, 4.6 x 150 mm, 5 µm

particle size

Mobile Phase

Isocratic or gradient elution with Acetonitrile and

Water (with 0.1% Trifluoroacetic Acid or Formic

Acid)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 25 °C

Detector UV at 254 nm

Sample Preparation

Dissolve a known concentration of 1,8-

Naphthosultone in the mobile phase or a

suitable solvent like acetonitrile.

Workflow for HPLC Purity Analysis:
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Sample Preparation
(Dissolve in mobile phase)

Inject Sample

HPLC System
(C18 Column, Mobile Phase)

Chromatographic Separation

UV Detection (254 nm)

Data Analysis
(Peak Integration, Purity Calculation)
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Caption: General workflow for HPLC purity analysis.

This technical guide provides a foundational understanding of the commercial landscape and

purity considerations for 1,8-Naphthosultone. For specific research and development

applications, it is recommended to obtain a certificate of analysis from the chosen supplier and

to validate any analytical or purification methods in-house.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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